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Compound of Interest

Compound Name: (+)-Indolactam V

CAS No.: 84590-48-7

Cat. No.: B1630506

Get Quote

Executive Summary
(-)-Indolactam V is the biologically active enantiomer and a potent Protein Kinase C (PKC)

activator.[1] It serves as the functional core of the teleocidin class of tumor promoters and is a

critical reagent in stem cell biology for driving pancreatic differentiation.

(+)-Indolactam V is the inactive (or significantly less active) enantiomer. It fails to bind the PKC

C1 domain with high affinity due to stereochemical mismatch, making it an essential negative

control for validating PKC-dependent mechanisms.
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Feature (-)-Indolactam V (+)-Indolactam V

Biological Status Active (PKC Agonist) Inactive (Negative Control)

Primary Target PKC isozymes (C1 Domain) Low/Non-specific binding

Binding Conformation cis-Twist (Active form) Sterically incompatible

Key Application
Pancreatic Progenitor

Differentiation (iPSC/ESC)
Specificity validation

CAS Number 90365-57-4 90365-58-5

Typical Working Conc.
100 nM – 1

M

Used at equivalent molarity to

(-)

Mechanistic Foundation: The "Twist" vs. "Sofa"
Paradigm[2]
To understand the divergence in activity, one must look beyond simple connectivity to the

conformational dynamics of the nine-membered lactam ring.

Conformational Switching
Indolactam V exists in a dynamic equilibrium between two conformers driven by the rotation of

the amide bond:

Sofa Form (trans-amide): Thermodynamically stable but biologically inactive.

Twist Form (cis-amide): Less stable in solution but required for binding.

The Causality of Activity: The PKC C1 domain (the target) requires the ligand to adopt the Twist

conformation to fit into the hydrophilic cleft while projecting hydrophobic groups into the

membrane.

(-)-Indolactam V: Can adopt the cis-twist conformation and form critical hydrogen bonds with

PKC residues (e.g., Pro-11, Leu-20).
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(+)-Indolactam V: Due to inverted chirality at the C-9 and C-12 positions, even if it adopts a

twist-like shape, the spatial orientation of the indole ring and the isopropyl group clashes with

the binding pocket walls, preventing high-affinity interaction.

Visualization: PKC Signaling Pathway
The following diagram illustrates the mechanism where (-)-Indolactam V mimics Diacylglycerol

(DAG) to activate PKC.
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Figure 1: Mechanism of Action. (-)-ILV successfully recruits PKC to the membrane, initiating the

signaling cascade. (+)-ILV fails to engage the target.

Comparative Performance Data
Binding Affinity ( )
In competitive binding assays using

-Phorbol-12,13-dibutyrate (PDBu) on mouse epidermal particulate fractions:
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Compound

Inhibition of

-PDBu Binding (

)

Relative Potency

(-)-Indolactam V ~10 - 50 nM (High Affinity) 1.0 (Reference)

(+)-Indolactam V
> 10,000 nM (Essentially

Inactive)
< 0.001

Teleocidin B (Parent) ~1 - 3 nM ~10x more potent than (-)-ILV

Note: While (-)-Indolactam V is less potent than the full Teleocidin B natural product (due to the

lack of a hydrophobic terpene chain), it retains sufficient potency for effective cellular

manipulation.

Biological Readout: Stem Cell Differentiation
The most critical application of (-)-Indolactam V is the differentiation of Definitive Endoderm

(DE) into Pancreatic Endoderm (PE).

Metric: Percentage of cells expressing Pdx1 (Pancreatic and Duodenal Homeobox 1).

Condition: Human ESCs treated for 4-6 days.

Treatment Pdx1+ Cell Population Outcome

Vehicle Control (DMSO) < 5% Failure to specify

(-)-Indolactam V (300 nM) 40% - 60% Successful Induction

(+)-Indolactam V (300 nM) < 5% No Induction

Validated Protocol: Pancreatic Differentiation
Use this protocol to validate the activity of (-)-Indolactam V or to generate pancreatic

progenitors.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Visualization

Stage 1: Definitive Endoderm

Stage 2: Pancreatic Specification (The IL-V Step)
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Figure 2: Step-wise differentiation protocol highlighting the critical window for (-)-Indolactam V

application.

Step-by-Step Methodology
Reagents:

Active Agent: (-)-Indolactam V (Dissolve in DMSO to 10 mM stock).

Basal Media: DMEM/F12 + 1% B27 Supplement.
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Synergistic Factors: FGF10 (50 ng/mL), Retinoic Acid (RA, 0.25 - 2

M).

Protocol:

Induction of Definitive Endoderm (Days 0-3): Treat iPSCs with Activin A (100 ng/mL) and

Wnt3a (25 ng/mL, Day 0 only). Confirm >80% Sox17+ efficiency via FACS.

Pancreatic Specification (Days 4-8):

Aspirate DE media and wash with PBS.

Add Basal Media supplemented with:

(-)-Indolactam V: 300 nM

FGF10: 50 ng/mL[2]

KAAD-Cyclopamine: 0.25

M (Optional, blocks Hedgehog signaling)

Crucial Check: Maintain DMSO concentration <0.1%.

Media Change: Refresh media containing (-)-Indolactam V every 24 hours. The half-life of IL-

V in culture is stable, but daily replenishment ensures constant signaling pressure.

Validation (Day 8+): Fix cells and stain for Pdx1 and Nkx6.1.

Success Criteria: Co-expression of Pdx1/Nkx6.1 in >50% of cells.

Experimental Validation: PKC Binding Assay
To verify the identity and potency of a new batch of Indolactam V.

Objective: Measure displacement of

-PDBu from PKC.
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Preparation: Isolate particulate fraction (membrane) from mouse brain or epidermis (rich in

PKC).

Incubation:

Mix 100

g protein fraction with 4 nM

-PDBu.

Add competing ligand: (-)-Indolactam V (concentration curve:

to

M).

Include (+)-Indolactam V at

M as a negative control.

Incubate at 37°C for 30 mins.

Filtration: Harvest on glass-fiber filters; wash with cold buffer.

Analysis: Measure radioactivity via liquid scintillation counting.

Result Interpretation:

(-)-ILV: Sigmoidal dose-response curve.

should be approx. 50-100 nM.

(+)-ILV: Flat line (no displacement) up to high concentrations.

References
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Indolactam V/GLP-1-mediated Differentiation of Human iPS Cells. Source:Gene Therapy

(Nature), 2011;18:283–293. Context: Protocol utilizing IL-V to generate glucose-responsive

insulin-secreting progeny.

Probing the Binding of Indolactam-V to Protein Kinase C. Source:Journal of Medicinal

Chemistry / Biochemistry. Context: Defines the "cis-twist" conformation as the active binding

mode and explains the lack of affinity in the (+)-enantiomer.

Total Synthesis of (-)-Indolactam V. Source:Organic & Biomolecular Chemistry. Context:

Describes the synthesis and structural verification of the active enantiomer.

Comparison of Tumor Promoting Activities. Source:Biochemical and Biophysical Research

Communications. Context: Confirms (+)-Indolactam V lacks tumor-promoting activity

compared to the (-) isomer.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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